N-(1H-benzo[d]imidazol-2-yl)-6-methoxypyrimidine-4-carboxamide

• IUPAC Name: N-(1H-benzimidazol-2-yl)-6-methoxypyrimidine-4-carboxamide
• InChI: InChI=1S/C13H11N5O2/c1-20-11-6-10(14-7-15-11)12(19)18-13-16-8-4-2-3-5-9(8)17-13/h2-7H,1H3,(H2,16,17,18,19)
• InChI Key: AVMUSBWQODZJOB-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=NC(=C1)C(=O)NC2=NC3=CC=CC=C3N2
• Molecular Formula: C13H11N5O2
• Molecular Weight: 269.26 g/mol

Description

N-(1H-benzo[d]imidazol-2-yl)-6-methoxypyrimidine-4-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. This compound is commonly referred to as BMN-673 or Talazoparib, and it belongs to the class of poly (ADP-ribose) polymerase (PARP) inhibitors.

Scientific Research Applications

Pharmaceutical Applications

The benzimidazole core of the compound is a common motif in pharmacologically active molecules. It has been utilized in the development of various drugs due to its ability to interact with biological targets. , showing effectiveness against a range of bacterial and fungal pathogens.

Agrochemicals

In the realm of agrochemistry, benzimidazole compounds are known for their use as fungicides . .

Optical Applications

Recent research has highlighted the use of imidazole derivatives in dyes for solar cells . .

Material Science

Benzimidazole-based compounds have been incorporated into metal-organic frameworks (MOFs) . . This is particularly relevant for environmental sustainability and combating climate change.

Catalysis

The utility of benzimidazole derivatives extends to catalysis, where they are used as ligands in catalytic reactions . .

Therapeutic Research

In therapeutic research, benzimidazole compounds have been investigated for their cytotoxic properties . .

Functional Materials

The structural versatility of benzimidazole allows for its use in the creation of functional materials . .

Synthesis of Novel Compounds

Finally, the benzimidazole moiety is pivotal in the synthesis of novel organic compounds . .

Mechanism of Action

Target of Action

N-(1H-benzo[d]imidazol-2-yl)-6-methoxypyrimidine-4-carboxamide is a compound that contains an imidazole moiety . Imidazole derivatives have been known to exhibit a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, and antidiabetic properties Imidazole derivatives have been reported to inhibit the cyclin-dependent kinase-8 (ck1δ) in tumor cell lines .

Mode of Action

It’s known that imidazole derivatives can bind to the active site of their target proteins, such as ck1δ, leading to inhibition of the protein’s function . This interaction can result in changes in cellular processes, potentially leading to the observed biological effects .

Biochemical Pathways

Imidazole derivatives have been reported to inhibit ck1δ, a kinase involved in various cellular processes such as wnt signaling, dna damage response, cell cycle progression, apoptosis, and chromosome segregation . Therefore, it’s plausible that this compound may affect these pathways.

Pharmacokinetics

Imidazole is known to be highly soluble in water and other polar solvents , which could potentially influence its bioavailability.

Result of Action

Imidazole derivatives have been reported to exhibit significant antimicrobial activity and cytotoxicity against certain tumor cell lines . For instance, they were found to be potent in inhibiting the growth of the HCT116 cell line .